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Compound of Interest

Compound Name: 4,4-Diethyl-2,2-dimethylhexane

Cat. No.: B14559871

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling point of the branched alkane
4,4-diethyl-2,2-dimethylhexane. This document summarizes its physical properties, details

experimental protocols for boiling point determination, and presents a logical workflow for this
analytical procedure.

Physicochemical Data of 4,4-Diethyl-2,2-
dimethylhexane

The boiling point of a compound is a critical physical property that provides insights into its
volatility and the strength of its intermolecular forces. For 4,4-diethyl-2,2-dimethylhexane, a
C12H26 isomer, the boiling point is influenced by its significant branching, which affects its
molecular surface area and van der Waals interactions.

Property Value Source
N ) Estimated between 180°C to
Boiling Point Benchchem[1]
190°C
Molecular Formula Ci2H26 PubChem|[2]
Molecular Weight 170.33 g/mol PubChem][2]
CAS Number 62184-89-8 PubChem|[2]
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Experimental Protocols for Boiling Point
Determination

The determination of a liquid's boiling point is a fundamental laboratory procedure. Several
methods are available, with the choice often depending on the quantity of the substance
available. For a compound like 4,4-diethyl-2,2-dimethylhexane, micro-scale methods are
often preferred to minimize sample usage.

Micro-Boiling Point Determination using the Siwoloboff
Method

This method is a reliable technique for determining the boiling point of a small quantity of liquid.

Materials:

Sample of 4,4-diethyl-2,2-dimethylhexane

Capillary tube (sealed at one end)

Fusion tube (or small test tube)

Thermometer

Heating apparatus (e.g., oil bath or a melting point apparatus with a heating block)

Rubber band or wire for attaching the fusion tube to the thermometer
Procedure:

o Sample Preparation: A small amount of 4,4-diethyl-2,2-dimethylhexane is introduced into
the fusion tube.

o Capillary Tube Insertion: The capillary tube, with its sealed end uppermost, is placed inside
the fusion tube containing the sample.

o Apparatus Assembly: The fusion tube is attached to the thermometer using a rubber band or
wire, ensuring that the sample is level with the thermometer bulb.
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e Heating: The assembly is then immersed in a heating bath (e.g., mineral oil) or placed in the
heating block of a melting point apparatus.

o Observation: The apparatus is heated gently. As the temperature rises, a stream of bubbles
will be observed emerging from the open end of the capillary tube. This is due to the
expansion of the air trapped inside and the increasing vapor pressure of the sample.

» Boiling Point Identification: The heating is continued until a rapid and continuous stream of
bubbles emerges from the capillary tube. At this point, the heating is discontinued.

o Reading the Boiling Point: As the apparatus cools, the stream of bubbles will slow down and
eventually stop. The exact temperature at which the liquid begins to enter the capillary tube
is recorded as the boiling point.

Logical Workflow for Boiling Point Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point of 4,4-diethyl-2,2-dimethylhexane using a micro-scale method.
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Workflow for Boiling Point Determination

Sample Preparation:
Place 4,4-diethyl-2,2-dimethylhexane
in a fusion tube.

Y

Insert sealed capillary tube
(open end down) into the fusion tube.

Y

Attach the fusion tube
to a thermometer.

Y

Place the assembly
into a heating apparatus.

\

Heat the apparatus gently.

Vapor pressure increases

A

Observe for a rapid and continuous
stream of bubbles from the capillary.

Y

Stop heating.

A

Observe the sample as it cools.

Vapor pressure equals
atmospheric pressure

Y

Record the temperature when the
liquid enters the capillary tube.

Result:
Boiling Point of the Sample

Click to download full resolution via product page

Caption: Workflow for the determination of the boiling point of 4,4-diethyl-2,2-dimethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.4,4-Diethyl-2,2-dimethylhexane | 62184-89-8 | Benchchem [benchchem.com]

e 2.4,4-Diethyl-2,2-dimethylhexane | C12H26 | CID 53428785 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Boiling Point of 4,4-Diethyl-2,2-dimethylhexane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14559871#boiling-point-of-4-4-diethyl-2-2-
dimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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